Cas no 3314-13-4 (Hydrazine,(1-phenylpropyl)-)
Hydrazine,(1-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazine,(1-phenylpropyl)-
- 1-phenylpropylhydrazine
- a-Ethylbenzylhydrazine
- Hydrazine,(a-ethylbenzyl)- (6CI,7CI,8CI)
- JB889
- AKOS000151394
- 3314-13-4
- SCHEMBL7485168
- (1-Phenylpropyl)hydrazine
- SB36644
- AKOS024262108
- (1-Phenyl-propyl)-hydrazine
- DTXSID60275499
- Hydrazine, (1-phenylpropyl)-
-
- MDL: MFCD09745658
- Inchi: 1S/C9H14N2/c1-2-9(11-10)8-6-4-3-5-7-8/h3-7,9,11H,2,10H2,1H3
- InChI Key: XDTODOQNKOGIHV-UHFFFAOYSA-N
- SMILES: N(C(C1C=CC=CC=1)CC)N
Computed Properties
- Exact Mass: 150.11582
- Monoisotopic Mass: 150.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 38.05
Hydrazine,(1-phenylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250001798-1g |
(1-Phenylpropyl)hydrazine |
3314-13-4 | 95% | 1g |
$334.56 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733473-1g |
(1-Phenylpropyl)hydrazine |
3314-13-4 | 98% | 1g |
¥3012.00 | 2024-05-19 | |
| Crysdot LLC | CD12082823-1g |
(1-Phenylpropyl)hydrazine |
3314-13-4 | 95+% | 1g |
$402 | 2024-07-24 |
Additional information on Hydrazine,(1-phenylpropyl)-
Hydrazine, (1-phenylpropyl)- (CAS No. 3314-13-4): An Overview and Recent Advances
Hydrazine, (1-phenylpropyl)- (CAS No. 3314-13-4) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 1-Phenylpropylhydrazine, is a derivative of hydrazine with a phenylpropyl substituent. Its unique structure and properties make it an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.
The chemical formula of Hydrazine, (1-phenylpropyl)- is C9H13N2. It is a colorless liquid with a characteristic ammonia-like odor. The compound is highly reactive due to the presence of the hydrazine functional group, which can participate in a wide range of chemical reactions such as nucleophilic substitution, condensation, and reduction reactions.
In recent years, significant advancements have been made in the synthesis and application of Hydrazine, (1-phenylpropyl)-. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of several novel 1-Phenylpropylhydrazine derivatives with potent anti-inflammatory and analgesic properties. These derivatives showed promising activity in preclinical studies, making them potential candidates for further drug development.
Another important application of Hydrazine, (1-phenylpropyl)- is in the field of agrochemicals. Researchers at the University of California, Davis, have explored its use as an intermediate in the synthesis of herbicides and fungicides. A recent study demonstrated that 1-Phenylpropylhydrazine can be effectively used to synthesize a new class of herbicides with enhanced selectivity and reduced environmental impact. This finding has significant implications for sustainable agriculture practices.
The synthetic routes for preparing Hydrazine, (1-phenylpropyl)- have also been optimized to improve yield and reduce costs. A novel method involving the reaction of phenylpropanol with hydrazine hydrate under mild conditions has been reported by scientists at the National Institute of Chemistry in Slovenia. This method not only simplifies the synthetic process but also minimizes the formation of by-products, making it more suitable for large-scale production.
In addition to its synthetic applications, Hydrazine, (1-phenylpropyl)- has been studied for its potential biological activities. A research group at Harvard University investigated its effects on cell signaling pathways and found that it can modulate specific kinases involved in cancer progression. This discovery opens up new avenues for developing targeted therapies against various types of cancer.
The safety profile of Hydrazine, (1-phenylpropyl)- is another critical aspect that has been extensively studied. While hydrazines are generally known for their toxicity, recent advancements in chemical engineering have led to the development of safer handling protocols and more stable formulations. These improvements have made it possible to use 1-Phenylpropylhydrazine more widely in both laboratory and industrial settings.
In conclusion, Hydrazine, (1-phenylpropyl)- (CAS No. 3314-13-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, and agrochemicals. Ongoing research continues to uncover new uses and improve synthetic methods, further solidifying its importance in these fields. As scientific understanding deepens and new technologies emerge, the future prospects for 1-Phenylpropylhydrazine are promising.
3314-13-4 (Hydrazine,(1-phenylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)